Cas no 224635-22-7 (2-Pyridinepropanoic acid, 5-amino-, ethyl ester)

• Product Name: 2-Pyridinepropanoic acid, 5-amino-, ethyl ester
• CAS No: 224635-22-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 3914499
• PubChem ID: 23349309
• Update Time: 2025-06-13

2-Pyridinepropanoic acid, 5-amino-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinepropanoic acid, 5-amino-, ethyl ester
• ZIA63522
• DTXCID101728347
• DTXSID001298191
• JPZMBHLSKTVDRF-UHFFFAOYSA-N
• SCHEMBL5700924
• Ethyl 5-amino-2-pyridinepropanoate
• ethyl 3-(5-aminopyridin-2-yl)propanoate
• 224635-22-7
• 3-(5-amino-pyrid-2-yl)propanoic acid ethyl ester
• EN300-6511640
• 837-991-1

• Inchi： 1S/C10H14N2O2/c1-2-14-10(13)6-5-9-4-3-8(11)7-12-9/h3-4,7H,2,5-6,11H2,1H3
• InChI Key： JPZMBHLSKTVDRF-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=CC(=CN=1)N)=O

Computed Properties

• Exact Mass: 194.105527694Da
• Monoisotopic Mass: 194.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 65.2Ų

Additional information on 2-Pyridinepropanoic acid, 5-amino-, ethyl ester

2-Pyridinepropanoic acid, 5-amino-, ethyl ester (CAS No. 224635-22-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

2-Pyridinepropanoic acid, 5-amino-, ethyl ester, identified by its unique Chemical Abstracts Service (CAS) number 224635-22-7, represents a significant compound in the realm of chemical and pharmaceutical research. This compound, belonging to the pyridine derivative family, has garnered attention due to its versatile structural properties and potential applications in drug development and synthetic chemistry. The presence of both an amino group and an ester functionality makes it a particularly intriguing molecule for medicinal chemists and researchers exploring novel therapeutic agents.

The structural framework of 2-Pyridinepropanoic acid, 5-amino-, ethyl ester consists of a pyridine ring substituted at the 5-position with an amino group, linked to a propanoic acid moiety which is further estified with an ethyl group. This specific arrangement imparts unique reactivity and binding characteristics, making it a valuable scaffold for designing molecules with targeted biological activity. The pyridine core is well-documented for its role in many bioactive compounds, often serving as a key pharmacophore in drugs that interact with biological targets such as enzymes and receptors.

In recent years, the pharmaceutical industry has seen a surge in the development of small molecule inhibitors targeting various diseases, including cancer, inflammation, and infectious diseases. 2-Pyridinepropanoic acid, 5-amino-, ethyl ester has been explored as a potential intermediate in the synthesis of novel inhibitors due to its ability to serve as a hinge-binding molecule. Researchers have leveraged its structural features to develop compounds that exhibit inhibitory activity against specific enzymes implicated in disease pathways. For instance, studies have demonstrated its utility in generating derivatives that interact with kinases and proteases, which are critical targets in oncology research.

The amino group at the 5-position of the pyridine ring provides a nucleophilic site that can be exploited for further functionalization through various chemical reactions such as coupling with carboxylic acids or heterocycles. This flexibility allows for the creation of diverse molecular architectures, enabling the tuning of physicochemical properties such as solubility, permeability, and metabolic stability—key factors in drug-like characteristics. Additionally, the ethyl ester moiety can be hydrolyzed under specific conditions to yield the corresponding free carboxylic acid, offering another avenue for structural diversification.

Advances in computational chemistry have further enhanced the understanding of 2-Pyridinepropanoic acid, 5-amino-, ethyl ester's potential applications. Molecular modeling studies have been instrumental in predicting how this compound might bind to biological targets at the atomic level. By integrating knowledge of its three-dimensional structure with computational algorithms, researchers can identify optimal positions for modifications that enhance binding affinity or selectivity. Such insights are crucial for optimizing lead compounds into viable drug candidates.

Moreover, the synthesis of 2-Pyridinepropanoic acid, 5-amino-, ethyl ester has been refined through modern synthetic methodologies, ensuring high yields and purity necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have enabled chemists to construct its complex framework efficiently. These advancements not only streamline production but also reduce costs associated with large-scale manufacturing—a critical consideration for commercializing new therapeutics.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly investing in libraries of heterocyclic compounds like 2-Pyridinepropanoic acid, 5-amino-, ethyl ester to screen for new drug candidates. Its structural motifs are often incorporated into high-throughput screening (HTS) campaigns aimed at identifying molecules with desired pharmacological properties. The success of such programs relies on access to structurally diverse yet well-characterized compounds like this one.

In conclusion,2-Pyridinepropanoic acid, 5-amino-, ethyl ester (CAS No. 224635-22-7) stands as a testament to the ingenuity within chemical synthesis and medicinal chemistry. Its unique structural features offer numerous opportunities for innovation across multiple therapeutic areas. As research continues to uncover new applications and refine synthetic routes，this compound will undoubtedly remain a cornerstone in both academic exploration and industrial development within the pharmaceutical sector.